Cas no 1086331-60-3 ((5,7-difluoro-quinolin-6-yl)-acetic acid methyl ester)

• Product Name: (5,7-difluoro-quinolin-6-yl)-acetic acid methyl ester
• CAS No: 1086331-60-3
• MF: C₁₂H₉F₂NO₂
• MW: 237.202170133591
• CID: 2119588
• PubChem ID: 58190558
• Update Time: 2025-09-28

(5,7-difluoro-quinolin-6-yl)-acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• (5,7-difluoro-quinolin-6-yl)-acetic acid methyl ester
• methyl 2-(5,7-difluoroquinolin-6-yl)acetate
• 1086331-60-3
• DB-327846
• methyl2-(5,7-difluoroquinolin-6-yl)acetate
• (5,7-difluoroquinolin-6-yl)-acetic acid methyl ester
• SCHEMBL1163383
• RZPJBFXLQLPNOM-UHFFFAOYSA-N
• SB71914

• Inchi： 1S/C12H9F2NO2/c1-17-11(16)5-8-9(13)6-10-7(12(8)14)3-2-4-15-10/h2-4,6H,5H2,1H3
• InChI Key： RZPJBFXLQLPNOM-UHFFFAOYSA-N
• SMILES： FC1C2=CC=CN=C2C=C(C=1CC(=O)OC)F

Computed Properties

• Exact Mass: 237.06013485g/mol
• Monoisotopic Mass: 237.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on (5,7-difluoro-quinolin-6-yl)-acetic acid methyl ester

Comprehensive Overview of (5,7-Difluoro-quinolin-6-yl)-acetic acid methyl ester (CAS No. 1086331-60-3)

(5,7-Difluoro-quinolin-6-yl)-acetic acid methyl ester (CAS No. 1086331-60-3) is a fluorinated quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its methyl ester and difluoro-substituted quinoline backbone, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

The fluorinated quinoline core of this compound enhances its lipophilicity and metabolic stability, making it a valuable scaffold for medicinal chemistry. Recent studies highlight its role in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics against drug-resistant pathogens. The methyl ester group further facilitates derivatization, enabling the creation of prodrugs or analogs with improved pharmacokinetic profiles. These attributes position CAS No. 1086331-60-3 as a compound of interest in precision medicine and sustainable agriculture.

In the context of green chemistry, (5,7-Difluoro-quinolin-6-yl)-acetic acid methyl ester exemplifies the shift toward eco-friendly synthetic routes. Its fluorine atoms contribute to reduced environmental persistence compared to non-fluorinated analogs, addressing concerns about bioaccumulation. This aligns with the EU’s Chemicals Strategy for Sustainability and the increasing emphasis on PFAS alternatives in industrial applications. Laboratories are optimizing catalytic methods to produce this compound with minimal waste, reflecting broader trends in sustainable synthesis.

From a commercial perspective, the demand for high-purity fluorinated intermediates like CAS No. 1086331-60-3 is rising, driven by advancements in high-throughput screening and combinatorial chemistry. Suppliers emphasize rigorous quality control, including HPLC and NMR validation, to meet the standards of GMP-compliant production. This compound’s compatibility with automated synthesis platforms also makes it a candidate for AI-driven drug discovery, a hot topic in pharma 4.0 discussions.

Future research directions for (5,7-Difluoro-quinolin-6-yl)-acetic acid methyl ester may explore its utility in bioconjugation for targeted drug delivery or as a fluorescent probe in diagnostic assays. Its structural motifs are relevant to COVID-19-related drug repurposing efforts, particularly in modulating host-pathogen interactions. As regulatory frameworks evolve, this compound’s safety and efficacy data will be critical for its adoption in clinical and agricultural applications.